Cas no 2137631-38-8 ([1-(2-methoxyethyl)-5-(trifluoromethyl)-1H-pyrazol-3-yl]methanamine)

• Product Name: [1-(2-methoxyethyl)-5-(trifluoromethyl)-1H-pyrazol-3-yl]methanamine
• CAS No: 2137631-38-8
• MF: C₈H₁₂F₃N₃O
• MW: 223.195591926575
• CID: 6223178
• PubChem ID: 165468207
• Update Time: 2025-08-05

[1-(2-methoxyethyl)-5-(trifluoromethyl)-1H-pyrazol-3-yl]methanamine Chemical and Physical Properties

Names and Identifiers

• EN300-801007
• [1-(2-methoxyethyl)-5-(trifluoromethyl)-1H-pyrazol-3-yl]methanamine
• 2137631-38-8

• Inchi： 1S/C8H12F3N3O/c1-15-3-2-14-7(8(9,10)11)4-6(5-12)13-14/h4H,2-3,5,12H2,1H3
• InChI Key： VYOZSIBISOTCTN-UHFFFAOYSA-N
• SMILES： FC(C1=CC(CN)=NN1CCOC)(F)F

Computed Properties

• Exact Mass: 223.09324650g/mol
• Monoisotopic Mass: 223.09324650g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 53.1Ų

Additional information on [1-(2-methoxyethyl)-5-(trifluoromethyl)-1H-pyrazol-3-yl]methanamine

Chemical Compound CAS No. 2137631-38-8: [1-(2-Methoxyethyl)-5-(Trifluoromethyl)-1H-Pyrazol-3-yl]Methanamine

The chemical compound with CAS No. 2137631-38-8, commonly referred to as [1-(2-methoxyethyl)-5-(trifluoromethyl)-1H-pyrazol-3-yl]methanamine, is a highly specialized organic compound with unique structural and functional properties. This compound has garnered significant attention in the fields of pharmaceutical chemistry, materials science, and biochemistry due to its potential applications in drug development and advanced material synthesis.

The molecular structure of this compound is characterized by a pyrazole ring, which is a five-membered aromatic heterocycle containing two nitrogen atoms. The pyrazole ring is substituted at the 1-position with a 2-methoxyethyl group and at the 5-position with a trifluoromethyl group. Additionally, the compound features a methanamine group attached to the pyrazole ring at the 3-position. These substituents confer the molecule with distinct electronic and steric properties, making it highly versatile for various chemical reactions and biological interactions.

Recent studies have highlighted the importance of pyrazole derivatives in drug discovery, particularly in the development of anticancer agents, antimicrobial compounds, and neuroprotective drugs. The presence of the trifluoromethyl group in this compound enhances its lipophilicity, which is a critical factor for improving drug bioavailability. Furthermore, the methoxyethyl group introduces hydrophilic characteristics, enabling better solubility in aqueous environments—a property that is essential for drug delivery systems.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitution, condensation reactions, and selective fluorination. The synthesis pathway typically begins with the preparation of the pyrazole ring using readily available starting materials such as hydrazines and carbonyl compounds. Subsequent steps involve functionalization of the pyrazole ring with the desired substituents, followed by purification to obtain the final product.

The unique combination of substituents in this compound makes it an attractive candidate for exploring its biological activity. Recent research has focused on evaluating its potential as an inhibitor of specific enzymes involved in cancer cell proliferation and inflammation. For instance, studies have demonstrated that this compound exhibits moderate inhibitory activity against certain kinases, suggesting its potential role in targeted cancer therapy.

Beyond pharmaceutical applications, this compound has also been investigated for its role in material science. Its ability to form stable coordination complexes with metal ions has led to its consideration as a ligand in catalytic systems and metal-organic frameworks (MOFs). The trifluoromethyl group contributes to the thermal stability of these complexes, making them suitable for high-temperature applications.

In conclusion, [1-(2-methoxyethyl)-5-(trifluoromethyl)-1H-pyrazol-3-yl]methanamine (CAS No. 2137631-38-8) is a multifaceted compound with promising applications across diverse scientific domains. Its unique structure, combined with recent advancements in synthetic methodologies and biological evaluations, positions it as a valuable tool for future innovations in drug development and materials science.